Cas no 30038-94-9 (ethyl 1-bromocyclopentane-1-carboxylate)

• Product Name: ethyl 1-bromocyclopentane-1-carboxylate
• CAS No: 30038-94-9
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• MDL: MFCD06656664
• CID: 1006750
• PubChem ID: 15301050
• Update Time: 2025-11-02

ethyl 1-bromocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-bromocyclopentanecarboxylate
• 1-bromo-cyclopentanecarboxylic acid ethyl ester
• ethyl 1-bromocyclopentane-1-carboxylate
• 1-Bromo-1-ethoxycarbonylcyclopentane
• DTXSID50571139
• HKNNXQUAMZHIER-UHFFFAOYSA-N
• DB-326341
• SCHEMBL1604412
• CS-0450696
• 1-bromo-1-cyclopentanecarboxylic acid ethyl ester
• 30038-94-9
• MFCD06656664
• EN300-6851234
• Ethyl1-bromocyclopentanecarboxylate
• P16851

• MDL： MFCD06656664
• Inchi： 1S/C8H13BrO2/c1-2-11-7(10)8(9)5-3-4-6-8/h2-6H2,1H3
• InChI Key： HKNNXQUAMZHIER-UHFFFAOYSA-N
• SMILES： BrC1(C(=O)OCC)CCCC1

Computed Properties

• Exact Mass: 220.00989
• Monoisotopic Mass: 220.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on ethyl 1-bromocyclopentane-1-carboxylate

Ethyl 1-Bromocyclopentane-1-Carboxylate (CAS 30038-94-9): A Versatile Building Block in Organic Synthesis

Ethyl 1-bromocyclopentane-1-carboxylate (CAS 30038-94-9) is a highly valuable brominated cyclopentane derivative that has gained significant attention in modern organic chemistry. This compound, with its unique cyclopentane ring structure and reactive bromine substituent, serves as a crucial intermediate in various synthetic pathways. The molecular formula C₈H₁₃BrO₂ represents a perfect balance between reactivity and stability, making it particularly useful for pharmaceutical intermediates and fine chemical synthesis.

Recent trends in green chemistry applications have highlighted the importance of cyclic ester compounds like ethyl 1-bromocyclopentane-1-carboxylate. Researchers are particularly interested in its potential for creating sustainable chemical processes, as evidenced by numerous queries in scientific databases about "eco-friendly synthesis using bromocyclopentane derivatives". The compound's five-membered ring structure offers distinct advantages in molecular design, contributing to its growing popularity in medicinal chemistry research and material science innovations.

The physical properties of ethyl 1-bromocyclopentane-1-carboxylate make it particularly suitable for various organic transformations. With a molecular weight of 221.09 g/mol, this liquid bromoester typically appears as a colorless to pale yellow solution. Its ester functional group and α-bromo substitution create multiple reactive sites that can participate in nucleophilic substitution reactions, coupling reactions, and cyclization processes. These characteristics answer frequent search queries about "versatile brominated building blocks" in synthetic chemistry.

In pharmaceutical applications, ethyl 1-bromocyclopentane-1-carboxylate serves as a key precursor for various biologically active compounds. The cyclopentane moiety is particularly valuable in drug design due to its conformational flexibility and metabolic stability. Recent patent literature reveals growing interest in using this compound to develop novel therapeutic agents, especially in areas addressing current health challenges. This aligns with trending searches for "cyclopentane-based drug discovery" and "bromoester applications in medicine".

The synthetic utility of ethyl 1-bromocyclopentane-1-carboxylate extends to material science applications. Its ability to introduce both ester functionality and bromine atoms into molecular frameworks makes it valuable for creating specialty polymers and functional materials. Researchers investigating "smart material precursors" or "advanced polymer modifiers" frequently encounter this compound in their literature reviews. The bromine atom serves as an excellent handle for further cross-coupling reactions, a feature highly sought after in nanotechnology applications.

From a market perspective, the demand for ethyl 1-bromocyclopentane-1-carboxylate has shown steady growth, particularly in regions with strong pharmaceutical manufacturing sectors. Analytical reports indicate increasing inquiries about "high-purity bromocyclopentane carboxylates" from research institutions and chemical suppliers. The compound's scalable synthesis and commercial availability make it attractive for both academic research and industrial applications, addressing common questions about "readily available synthetic intermediates".

Quality control aspects of ethyl 1-bromocyclopentane-1-carboxylate frequently appear in technical discussions, particularly regarding "analytical methods for bromoesters". Standard characterization typically involves gas chromatography (GC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) to ensure purity and confirm structure. These analytical concerns reflect the compound's importance in precision chemistry applications where reproducible results are paramount.

Environmental considerations surrounding brominated compounds like ethyl 1-bromocyclopentane-1-carboxylate have prompted research into safer handling practices and waste minimization strategies. This addresses growing search trends for "environmentally conscious chemical synthesis" and "green alternatives to halogenated reagents". While the compound itself has valuable applications, the chemical industry continues to explore sustainable modifications of such versatile intermediates to align with global sustainability goals.

The future outlook for ethyl 1-bromocyclopentane-1-carboxylate appears promising, particularly in emerging fields like bioconjugation chemistry and targeted drug delivery systems. Scientific literature shows increasing references to its use in developing advanced pharmaceutical formulations and diagnostic agents. These applications respond to frequent queries about "next-generation chemical tools" in life sciences research, positioning this cyclopentane derivative as a compound with significant potential for future scientific breakthroughs.